(3-Chloro-5-methylphenyl)methanesulfonyl chloride

• Molecular Formula: C8H8Cl2O2S
• Molecular Weight: 239.12 g/mol
• SMILES: CC1=CC(=CC(=C1)Cl)CS(=O)(=O)Cl
• InChI: InChI=1S/C8H8Cl2O2S/c1-6-2-7(4-8(9)3-6)5-13(10,11)12/h2-4H,5H2,1H3
• InChIKey: PVEPWNBPOOIUFB-UHFFFAOYSA-N

(3-Chloro-5-methylphenyl)methanesulfonyl chloride – Physicochemical Profile & Identity

(3-Chloro-5-methylphenyl)methanesulfonyl chloride (CAS 1507969-75-6) is a member of the arylalkylsulfonyl chloride class, characterized by a methylene spacer (–CH₂–) interposed between the 3-chloro-5-methylphenyl ring and the sulfonyl chloride (–SO₂Cl) functional group. Its molecular formula is C₈H₈Cl₂O₂S with a molecular weight of 239.12 g/mol [1]. Unlike aromatic sulfonyl chlorides (e.g., 3-chloro-5-methylbenzenesulfonyl chloride, CAS 1049026-35-8) where the –SO₂Cl is directly attached to the ring, the benzylic –CH₂– unit enables a mechanistically distinct reactivity manifold—including sulfene (CH₂=SO₂) generation upon base treatment—that is characteristic of phenylmethanesulfonyl chlorides [2]. The compound bears a meta-chloro (σₘ = 0.37) and a meta-methyl (σₘ = –0.07) substituent, producing a net electron-withdrawing character that modulates both the electrophilicity of the sulfonyl center and the lipophilicity of downstream derivatives.

Benzylic –CH₂– spacer enables sulfene chemistry pathway, unavailable with direct aromatic sulfonyl chlorides.

Orthogonal reactive sites (SO₂Cl + Ar–Cl) allow sequential chemoselective derivatization via sulfonamide formation then cross-coupling.

Meta-chloro and 5-methyl substitution pattern modulates electrophilicity and lipophilicity of downstream sulfonamide products.

• [1] PubChem Compound Summary for CID 83717860, (3-Chloro-5-methylphenyl)methanesulfonyl chloride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/83717860 (accessed 2026-04-28). View Source
• [2] Kevill, D. N.; D'Souza, M. J. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors Used in the Synthesis of Sulfonamide-Based Drugs. Int. J. Mol. Sci. 2008, 9 (5), 914–925. DOI: 10.3390/ijms9050914. View Source

(3-Chloro-5-methylphenyl)methanesulfonyl chloride – Generic Substitution Risks

Phenylmethanesulfonyl chlorides cannot be treated as interchangeable building blocks. The position and nature of aryl substituents directly control both the physicochemical properties of derived sulfonamides and their biochemical activity. In a systematic study of phenylalkylsulfonyl derivatives as covalent inhibitors of penicillin amidase, para-substituted phenylmethanesulfonyl chlorides exhibited markedly weaker inhibition than the unsubstituted parent compound, while phenylethanesulfonyl and simple alkylsulfonyl chlorides were also substantially less active [1]. Mechanistically, the benzylic –CH₂– spacer permits sulfene formation via α-deprotonation—an elimination pathway unavailable to arenesulfonyl chlorides that directly determines product distributions in amine reactions [2]. Consequently, replacing (3-chloro-5-methylphenyl)methanesulfonyl chloride with a positional isomer (e.g., 4-chloro or 2-chloro analog), the unsubstituted parent, or a direct aromatic sulfonyl chloride will alter logP, steric profile, sulfene-forming capability, and biological target engagement of any derived compound. The quantitative evidence below demonstrates where these differences become decisive.

Positional isomer Switching to 2-, 4-chloro, or unsubstituted phenylmethanesulfonyl chloride shifts logP and may alter enzyme inhibition profile reported for meta-substituted analogs.

Aromatic analog Direct aromatic sulfonyl chloride (e.g., 3-chloro-5-methylbenzenesulfonyl chloride) cannot generate sulfene, limiting reaction pathway and product scope.

Unsubstituted parent Phenylmethanesulfonyl chloride lacks the aryl chloride handle for late-stage cross-coupling, restricting diversification options after sulfonamide formation.

• [1] Siewiński, M.; Kuropatwa, M.; Szewczuk, A. Phenylalkylsulfonyl Derivatives as Covalent Inhibitors of Penicillin Amidase. Hoppe-Seyler's Z. Physiol. Chem. 1984, 365 (8), 829–837. PMID: 6386649. View Source
• [2] Kevill, D. N.; D'Souza, M. J. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors Used in the Synthesis of Sulfonamide-Based Drugs. Int. J. Mol. Sci. 2008, 9 (5), 914–925. DOI: 10.3390/ijms9050914. View Source

(3-Chloro-5-methylphenyl)methanesulfonyl chloride – Comparative Evidence

Lipophilicity Advantage vs. Positional Isomers

Among the four positional isomers of chloro-substituted phenylmethanesulfonyl chloride and the unsubstituted parent, the 3-chloro-5-methyl substitution pattern delivers the highest computed lipophilicity (XLogP3 = 2.9), exceeding the 3-chloro (2.8), 4-chloro (2.5), 2-chloro (2.5), and parent compound (1.6). All values were computed using the same XLogP3 3.0 method implemented in PubChem, ensuring direct comparability [1][2][3][4][5]. The ΔlogP of +0.1 over the nearest analog (3-chlorophenyl) and +1.3 over the unsubstituted parent translates to a predicted ~1.3-fold and ~20-fold increase in octanol-water partition coefficient, respectively.

Lipophilicity rank

Head-to-head

Target XLogP3 = 2.9; nearest analog (3-Cl) 2.8; parent 1.6. Δ +0.1 to +1.3.

Reported lipophilicity ranking among positional isomers; may support permeability-driven selection in lead optimization.

Computed XLogP3 3.0 method; experimental logP not available.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 2.9
Comparator Or Baseline	3-Chlorophenyl analog: 2.8; 4-Chlorophenyl analog: 2.5; 2-Chlorophenyl analog: 2.5; Parent (phenyl): 1.6
Quantified Difference	+0.1 vs. 3-Cl analog; +0.4 vs. 4-Cl/2-Cl analogs; +1.3 vs. parent
Conditions	XLogP3 3.0 computational method (PubChem release 2021.05.07–2025.09.15)

Why This Matters

Higher logP directly impacts membrane permeability and non-specific protein binding of derived sulfonamides, making this compound the preferred choice when target engagement requires enhanced passive diffusion or when balancing solubility-permeability trade-offs in lead optimization.

• [1] PubChem CID 83717860, (3-Chloro-5-methylphenyl)methanesulfonyl chloride, XLogP3-AA = 2.9. https://pubchem.ncbi.nlm.nih.gov/compound/83717860 (accessed 2026-04-28). View Source
• [2] PubChem CID 2757802, (3-Chlorophenyl)methanesulfonyl chloride, XLogP3 = 2.8. https://pubchem.ncbi.nlm.nih.gov/compound/2757802 (accessed 2026-04-28). View Source
• [3] PubChem CID 227304, (4-Chlorophenyl)methanesulfonyl chloride, XLogP3-AA = 2.5. https://pubchem.ncbi.nlm.nih.gov/compound/227304 (accessed 2026-04-28). View Source
• [4] PubChem CID 2757801, (2-Chlorophenyl)methanesulfonyl chloride, XLogP3-AA = 2.5. https://pubchem.ncbi.nlm.nih.gov/compound/2757801 (accessed 2026-04-28). View Source
• [5] PubChem CID 74740, Phenylmethanesulfonyl chloride, XLogP3 = 1.6. https://pubchem.ncbi.nlm.nih.gov/compound/74740 (accessed 2026-04-28). View Source

Molecular Weight Difference vs. Monochloro Analogs

The target compound (MW = 239.12 g/mol) carries an additional methyl group at the 5-position relative to all monochloro-substituted phenylmethanesulfonyl chlorides (MW = 225.09 g/mol), a +14.03 Da difference [1][2]. This methyl substituent increases the heavy atom count from 12 to 13 and expands the solvent-accessible surface area without altering the hydrogen bond donor/acceptor count (0/2) or topological polar surface area (42.5 Ų for all analogs) [1][3].

MW difference

Head-to-head

239.12 g/mol; +14.03 Da vs. monochloro analogs (225.09); 13 heavy atoms.

Supports steric and metabolic stability profiling of derived sulfonamides.

TPSA remains identical (42.5 Ų) across all analogs.

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 239.12 g/mol; 13 heavy atoms
Comparator Or Baseline	3-Cl, 4-Cl, and 2-Cl analogs: MW = 225.09 g/mol; 12 heavy atoms; Parent: MW = 190.65 g/mol; 11 heavy atoms
Quantified Difference	+14.03 Da and +1 heavy atom vs. monochloro analogs; +48.47 Da and +2 heavy atoms vs. parent
Conditions	Computed by PubChem 2.1/2.2 (2021–2025 releases)

Why This Matters

The additional methyl group increases steric bulk at the 5-position, which can modulate binding pocket complementarity and metabolic stability of derived sulfonamides. In fragment-based or lead-like compound design, this ~6% molecular weight increment may be strategically deployed to fill hydrophobic sub-pockets without introducing additional hydrogen-bonding capacity.

• [1] PubChem CID 83717860, (3-Chloro-5-methylphenyl)methanesulfonyl chloride, Molecular Weight = 239.12 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/83717860 (accessed 2026-04-28). View Source
• [2] PubChem CID 2757802, (3-Chlorophenyl)methanesulfonyl chloride, Molecular Weight = 225.09 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/2757802 (accessed 2026-04-28). View Source
• [3] PubChem CID 2757801, (2-Chlorophenyl)methanesulfonyl chloride, Molecular Weight = 225.09 g/mol, Topological Polar Surface Area = 42.5 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/2757801 (accessed 2026-04-28). View Source

Sulfene Formation: Benzylic vs. Aromatic Sulfonyl Chlorides

The –CH₂– bridge between the aromatic ring and the –SO₂Cl group is the structural determinant of sulfene (CH₂=SO₂) formation. Upon treatment with tertiary amines, phenylmethanesulfonyl chlorides undergo α-deprotonation to generate sulfene, which can subsequently participate in cycloaddition reactions or add nucleophiles to yield distinct product profiles (e.g., trans-stilbene and diphenylethylene sulfone from reaction with triethylamine) [1]. In contrast, 3-chloro-5-methylbenzenesulfonyl chloride (CAS 1049026-35-8), the direct aromatic analog lacking the methylene spacer, cannot access this pathway and reacts exclusively through direct nucleophilic substitution at sulfur [2]. The solvolysis mechanism itself is influenced by electron-withdrawing α-substituents: the concerted Sₙ2 pathway can shift toward sulfene formation when chlorine or trifluoromethyl groups are present on the α-carbon [1].

Sulfene generation

Class-level

Benzylic –CH₂– permits α-deprotonation to sulfene; aromatic analog (no spacer) limited to direct SN2.

Mechanistic pathway context for cycloaddition or desulfonylative benzylation routes.

Rate constants for this substitution pattern not reported.

Evidence Dimension	Reaction pathway accessible (sulfene generation vs. direct Sₙ2 only)
Target Compound Data	Sulfene formation enabled via α-deprotonation of the benzylic –CH₂–; product: stilbene/diphenylethylene sulfone mixture with Et₃N
Comparator Or Baseline	3-Chloro-5-methylbenzenesulfonyl chloride (CAS 1049026-35-8): no sulfene pathway; SO₂Cl directly on aromatic ring permits only direct nucleophilic displacement
Quantified Difference	Qualitative mechanistic dichotomy; specific rate constants for sulfene formation not available for this substitution pattern
Conditions	Reaction with triethylamine in CH₂Cl₂ or ether; solvolysis in hydroxylic solvents

Why This Matters

For synthetic chemists planning to access β-sultones, sulfonamide libraries via sulfene intermediates, or desulfonylative benzylation products, the methylene spacer is non-negotiable; direct aromatic sulfonyl chlorides cannot substitute without fundamentally changing the synthetic route and product scaffold.

• [1] Kevill, D. N.; D'Souza, M. J. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors Used in the Synthesis of Sulfonamide-Based Drugs. Int. J. Mol. Sci. 2008, 9 (5), 914–925. DOI: 10.3390/ijms9050914. View Source
• [2] European Patent EP0234249A1. Process for Preparing Alkyl-Sulphonyl Chlorides and Arylalkyl-Sulphonyl Chlorides. Consiglio Nazionale delle Ricerche. Filed 1987-02-17. https://data.epo.org/publication-server/rest/v1.2/patents/EP0234249NWA1/document.xml (accessed 2026-04-28). View Source

Meta- vs. Para-Substitution: Activity Comparison

In a head-to-head study of phenylmethanesulfonyl derivatives as covalent inactivators of penicillin amidase from E. coli, para-substituted phenylmethanesulfonyl chlorides exhibited weaker inhibition compared to the unsubstituted parent, whereas the parent phenylmethanesulfonyl chloride itself was classified among 'very strong inactivators' [1]. Although the 3-chloro-5-methyl compound was not directly tested in this study, the meta-substitution pattern of the target compound positions both substituents away from the para locus, which the data identify as detrimental to inhibitory potency. This constitutes a cross-study comparable inference: the available SAR data predict that meta-substituted analogs should retain stronger inhibitory activity than their para-substituted counterparts [1]. The electron-withdrawing m-Cl (σₘ = 0.37) concurrently increases sulfonyl electrophilicity, which may further enhance reactivity toward active-site nucleophiles [2].

SAR context

Context-dependent

Meta-substitution predicted to retain stronger covalent inhibition vs. para-substituted analogs (penicillin amidase model).

Reported SAR context for covalent serine hydrolase inhibitor design.

Target compound not directly tested; cross-study comparable inference.

Evidence Dimension	Covalent enzyme inhibition potency (penicillin amidase inactivation)
Target Compound Data	Not directly tested; meta-substitution pattern predicted to avoid para-associated activity loss based on SAR
Comparator Or Baseline	Para-substituted phenylmethanesulfonyl chlorides: weaker inhibition vs. parent (qualitative ranking); Parent phenylmethanesulfonyl chloride: very strong inactivator
Quantified Difference	Qualitative ranking (para-substituted < parent ≈ meta-substituted); precise IC₅₀ or kᵢₙₐcₜ values not available from this study
Conditions	Penicillin amidase from E. coli; covalent inactivation assay, pH and temperature not specified in abstract

Why This Matters

For programs developing covalent sulfonyl-based enzyme inhibitors (serine hydrolases, penicillin-binding proteins, or related targets), the meta-substitution pattern offers a rational design choice that preserves inhibitory potency while the 5-methyl group simultaneously provides a tunable lipophilicity handle—a combination not accessible with the para-chloro analog.

• [1] Siewiński, M.; Kuropatwa, M.; Szewczuk, A. Phenylalkylsulfonyl Derivatives as Covalent Inhibitors of Penicillin Amidase. Hoppe-Seyler's Z. Physiol. Chem. 1984, 365 (8), 829–837. PMID: 6386649. View Source
• [2] PubChem CID 83717860, (3-Chloro-5-methylphenyl)methanesulfonyl chloride. Computed descriptors confirm meta-chloro and meta-methyl ring substitution pattern. https://pubchem.ncbi.nlm.nih.gov/compound/83717860 (accessed 2026-04-28). View Source

Aryl Chloride Handle for Late-Stage Diversification

The 3-chloro substituent on the aromatic ring serves as a competent electrophilic partner for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Heck), enabling sequential derivatization strategies. The sulfonyl chloride group reacts rapidly with amines to form sulfonamides under mild conditions; the remaining aryl chloride can then be elaborated via cross-coupling to introduce additional diversity without affecting the sulfonamide linkage [1]. This orthogonal reactivity is documented for the broader class of chloro-substituted phenylmethanesulfonyl chlorides, where the SO₂Cl group displays higher electrophilicity than the aryl C–Cl bond toward nucleophilic amines, permitting chemoselective sulfonamide formation followed by Pd-mediated coupling [2].

Aryl Cl handle

Class-level

3-chloro substituent competent for Pd-catalyzed cross-coupling after sulfonamide formation.

Supports sequential derivatization strategy for sulfonamide library expansion.

Yields depend on catalyst and coupling partner; generic class-level precedent.

Evidence Dimension	Orthogonal reactive sites (SO₂Cl vs. Ar–Cl) enabling sequential chemoselective derivatization
Target Compound Data	Two distinct electrophilic centers: SO₂Cl (fast amine reactivity) + Ar–Cl (Pd-catalyzed cross-coupling competent)
Comparator Or Baseline	Parent phenylmethanesulfonyl chloride: lacks the aryl chloride handle, limiting diversification to sulfonamide formation only; 4-Chloro analog: Ar–Cl present but at para position, altering electronic and steric coupling reactivity
Quantified Difference	Qualitative orthogonal reactivity; specific coupling yields depend on catalyst system and coupling partner
Conditions	Sulfonamide formation: amine, base, RT-60°C; Cross-coupling: Pd catalyst, boronic acid/organometallic reagent, 80-110°C

Why This Matters

This compound functions as a dual-purpose building block—the sulfonyl chloride enables rapid sulfonamide library generation, while the aryl chloride permits subsequent structural elaboration. For medicinal chemistry groups requiring efficient SAR exploration around a sulfonamide core, this reduces the number of synthetic steps compared to starting from a non-halogenated scaffold.

• [1] Kevill, D. N.; D'Souza, M. J. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors Used in the Synthesis of Sulfonamide-Based Drugs. Int. J. Mol. Sci. 2008, 9 (5), 914–925. Section 1 describes sulfonyl chlorides reacting with a wide variety of amines to give biologically active sulfonamides. DOI: 10.3390/ijms9050914. View Source
• [2] PubChem CID 83717860, (3-Chloro-5-methylphenyl)methanesulfonyl chloride. Structure confirms the presence of both the sulfonyl chloride (CS(=O)(=O)Cl) and aryl chloride (Cl directly on ring) functional groups. https://pubchem.ncbi.nlm.nih.gov/compound/83717860 (accessed 2026-04-28). View Source

(3-Chloro-5-methylphenyl)methanesulfonyl chloride – Application Scenarios

Sulfonamide Lead Synthesis with Enhanced logP for CNS Penetration

When a sulfonamide-based lead series requires enhanced membrane permeability while retaining the benzylic sulfonamide scaffold, the XLogP3 of 2.9—highest among all positional chloro-substituted phenylmethanesulfonyl chlorides—makes this compound the preferred starting material [1]. The +0.1 to +1.3 logP advantage over comparators (Section 3, Evidence Item 1) translates to quantitatively meaningful differences in predicted passive diffusion. The meta-substitution pattern further avoids the para-position activity penalty documented in covalent enzyme inhibition studies (Section 3, Evidence Item 4), making this compound particularly suitable for CNS-targeted or intracellular enzyme inhibitor programs where both permeability and potency must be simultaneously optimized.

Sulfene Cycloaddition & β-Sultone Synthesis

Research groups exploiting sulfene (CH₂=SO₂) chemistry for the construction of β-sultones, sulfonamide heterocycles, or desulfonylative benzylation products must use an arylalkylsulfonyl chloride bearing a benzylic α-hydrogen. As established in Section 3 (Evidence Item 3), the –CH₂– spacer is mechanistically indispensable for sulfene generation [2]. Direct aromatic sulfonyl chlorides such as 3-chloro-5-methylbenzenesulfonyl chloride cannot access this pathway. Within the arylalkylsulfonyl chloride subclass, the 3-chloro-5-methyl substitution additionally provides the highest lipophilicity and an aryl chloride diversification handle, enabling subsequent elaboration of cycloaddition products.

Covalent Probes for Serine Hydrolases

For covalent inhibitor programs targeting serine hydrolases (e.g., penicillin-binding proteins, lipases, esterases), the SAR evidence from penicillin amidase inactivation studies indicates that meta-substituted phenylmethanesulfonyl chlorides should retain stronger inhibitory activity than para-substituted analogs (Section 3, Evidence Item 4) [3]. The electron-withdrawing m-Cl substituent (σₘ = 0.37) further activates the sulfonyl center toward nucleophilic attack by the active-site serine. The 5-methyl group concurrently provides a hydrophobic contact surface that can be exploited for binding pocket complementarity without altering hydrogen-bonding capacity (Section 3, Evidence Item 2).

Sulfonylurea Herbicide Precursor Synthesis

Substituted phenylmethanesulfonyl chlorides are established intermediates in the synthesis of sulfonylurea herbicides, where the sulfonyl chloride is converted to the corresponding sulfonamide and subsequently coupled to a heterocyclic isocyanate or carbamate [2]. The dual reactive sites of this compound (SO₂Cl for sulfonamide formation; Ar–Cl for subsequent cross-coupling, Section 3, Evidence Item 5) enable a modular approach to sulfonylurea diversification, allowing late-stage introduction of aryl or heteroaryl substituents via palladium catalysis after the sulfonylurea core is assembled. This orthogonal reactivity strategy is not available with the non-halogenated parent phenylmethanesulfonyl chloride.

Application

Selection Property

Validation Focus

CNS-targeted sulfonamide lead optimization

Meta-chloro/5-methyl substitution with reported high lipophilicity ranking among phenylmethanesulfonyl chlorides

Permeability assays and target engagement in relevant cell models

Sulfene cycloaddition and β-sultone synthesis

Benzylic –CH₂– spacer enabling sulfene generation

Cycloaddition product distribution and scope with diverse amines

Covalent probes for serine hydrolases

Meta-substitution pattern avoiding para-associated activity loss

Covalent inhibition potency and selectivity profiling against target enzymes

Sulfonylurea herbicide precursor synthesis

Orthogonal SO₂Cl/Ar–Cl sites for modular sulfonylurea diversification

Sequential derivatization efficiency and cross-coupling yields

• [1] PubChem compound comparison of XLogP3 values: CID 83717860 (2.9), CID 2757802 (2.8), CID 227304 (2.5), CID 2757801 (2.5), CID 74740 (1.6). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-28). View Source
• [2] Kevill, D. N.; D'Souza, M. J. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors Used in the Synthesis of Sulfonamide-Based Drugs. Int. J. Mol. Sci. 2008, 9 (5), 914–925. DOI: 10.3390/ijms9050914. View Source
• [3] Siewiński, M.; Kuropatwa, M.; Szewczuk, A. Phenylalkylsulfonyl Derivatives as Covalent Inhibitors of Penicillin Amidase. Hoppe-Seyler's Z. Physiol. Chem. 1984, 365 (8), 829–837. PMID: 6386649. View Source